Cas no 1114835-34-5 (ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate)
ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- SNMUIIQROYDXHL-UHFFFAOYSA-N
- ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate
-
- Inchi: 1S/C26H28N2O4/c1-2-31-26(30)19-13-14-22-21(15-19)24(16-23(28-22)18-9-5-3-6-10-18)32-17-25(29)27-20-11-7-4-8-12-20/h3,5-6,9-10,13-16,20H,2,4,7-8,11-12,17H2,1H3,(H,27,29)
- InChI Key: SNMUIIQROYDXHL-UHFFFAOYSA-N
- SMILES: N1=C2C(C=C(C(OCC)=O)C=C2)=C(OCC(NC2CCCCC2)=O)C=C1C1=CC=CC=C1
ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-8457-2μmol |
ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate |
1114835-34-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8457-5μmol |
ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate |
1114835-34-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8457-10μmol |
ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate |
1114835-34-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8457-20μmol |
ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate |
1114835-34-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8457-1mg |
ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate |
1114835-34-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8457-2mg |
ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate |
1114835-34-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8457-3mg |
ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate |
1114835-34-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8457-4mg |
ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate |
1114835-34-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8457-5mg |
ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate |
1114835-34-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8457-10mg |
ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate |
1114835-34-5 | 10mg |
$79.0 | 2023-09-10 |
ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate
Ethyl 4-[(Cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate: A Comprehensive Overview
Ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate, with CAS No. 1114835-34-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which combines a quinoline ring system with substituents that enhance its potential for various applications. The presence of the cyclohexylcarbamoyl group and the methoxy substituent introduces unique chemical properties, making it a subject of interest for researchers exploring novel chemical entities.
The quinoline moiety, a heterocyclic aromatic system, forms the core of this compound. Quinolines are well-known for their versatility in organic synthesis and their ability to participate in a wide range of chemical reactions. The substitution pattern of this compound further enhances its functional diversity. The ethyl ester group at position 6 and the phenyl group at position 2 contribute to the compound's hydrophobicity and aromatic character, respectively. These features make it a promising candidate for applications in drug design, where both hydrophobicity and aromaticity are crucial for molecular interactions.
Recent studies have highlighted the potential of this compound in the development of new pharmaceutical agents. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various disease states. For instance, investigations into its inhibitory effects on certain kinases have shown promising results, suggesting its potential role in anticancer therapies. The cyclohexylcarbamoyl group has been identified as a key contributor to these biological activities due to its ability to form hydrogen bonds with target proteins.
In addition to its pharmacological applications, ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate has also been studied for its electronic properties. The quinoline ring system is known to exhibit semiconductor-like behavior under certain conditions, making it a candidate for use in organic electronics. Recent advancements in this area have focused on optimizing the compound's electronic characteristics through subtle modifications to its substituents.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the quinoline ring through cyclization reactions and the subsequent introduction of substituents at specific positions. Researchers have employed various strategies, such as Suzuki coupling and nucleophilic substitution, to achieve these transformations efficiently.
Ethical considerations and regulatory compliance are paramount in the development and application of such compounds. As research progresses, there is an increasing emphasis on ensuring that these compounds are developed responsibly, with minimal environmental impact and adherence to safety standards.
In conclusion, ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate represents a fascinating example of how complex organic molecules can be tailored for diverse applications. Its unique structure, coupled with recent advances in chemical synthesis and biological research, positions it as a valuable tool in both academic and industrial settings.
1114835-34-5 (ethyl 4-[(cyclohexylcarbamoyl)methoxy]-2-phenylquinoline-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)